Cas no 1805493-36-0 (2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride
• CAS No: 1805493-36-0
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4980860
• Update Time: 2025-10-28

2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-5-1-6(4-12)7(11)2-8(5)15(10,13)14/h1-2H,3H2
• InChI Key： VWLPRKFPVMXHSD-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=CC=1CCl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride

2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride (CAS No. 1805493-36-0)

The compound 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride, identified by the CAS registry number 1805493-36-0, is a highly specialized organic chemical with a complex structure and diverse applications in the field of organic synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The molecule features a benzenesulfonyl group substituted with a chloromethyl group at position 2, a cyano group at position 4, and a fluorine atom at position 5, making it a versatile building block for constructing bioactive molecules.

The synthesis of 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride typically involves multi-step reactions, often starting from aromatic precursors with appropriate substituents. The introduction of the sulfonyl chloride group is usually achieved through sulfonation followed by chlorination or direct sulfonation using thionyl chloride. The presence of electron-withdrawing groups such as cyano and fluorine atoms enhances the reactivity of the sulfonyl chloride group, making it more susceptible to nucleophilic attack. This property is exploited in various coupling reactions, including those with amines, alcohols, and thiols to form sulfonamides, sulfonates, and thiosulfonates, respectively.

In recent years, there has been significant interest in the use of sulfonyl chlorides like 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride in drug discovery. Researchers have explored its potential as a scaffold for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The unique combination of substituents on this compound allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. For instance, studies have shown that the fluorine atom at position 5 can enhance lipophilicity without significantly compromising solubility, while the cyano group at position 4 contributes to hydrogen bonding capacity.

Beyond pharmaceutical applications, 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride has also found utility in materials science. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for generating functionalized polymers and nanoparticles. Recent advancements in click chemistry have further expanded its applications by enabling rapid and efficient assembly of complex molecular architectures. For example, researchers have utilized this compound in the synthesis of stimuli-responsive materials that exhibit reversible changes in physical properties under specific conditions.

The structural versatility of 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride is complemented by its compatibility with modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Additionally, computational chemistry tools such as density functional theory (DFT) have provided insights into its electronic properties and reactivity patterns.

In conclusion, 2-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl Chloride (CAS No. 1805493-36-0) stands out as a valuable intermediate in organic synthesis due to its unique structural features and diverse reactivity. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by continuous advancements in synthetic methodologies and computational modeling. As research progresses, this compound is expected to play an even more significant role in developing innovative solutions across various industries.